Cas no 1805570-56-2 (Ethyl 2-bromo-3-(trifluoromethyl)pyridine-5-acetate)

• Product Name: Ethyl 2-bromo-3-(trifluoromethyl)pyridine-5-acetate
• CAS No: 1805570-56-2
• MF: C₁₀H₉BrF₃NO₂
• MW: 312.083172559738
• CID: 4901984
• Update Time: 2025-07-23

Ethyl 2-bromo-3-(trifluoromethyl)pyridine-5-acetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2-bromo-3-(trifluoromethyl)pyridine-5-acetate

• Inchi： 1S/C10H9BrF3NO2/c1-2-17-8(16)4-6-3-7(10(12,13)14)9(11)15-5-6/h3,5H,2,4H2,1H3
• InChI Key： BCZSZFMXZPRSHA-UHFFFAOYSA-N
• SMILES： BrC1=C(C(F)(F)F)C=C(C=N1)CC(=O)OCC

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 273
• XLogP3: 2.9
• Topological Polar Surface Area: 39.2

Additional information on Ethyl 2-bromo-3-(trifluoromethyl)pyridine-5-acetate

Ethyl 2-bromo-3-(trifluoromethyl)pyridine-5-acetate (CAS No. 1805570-56-2): A Key Intermediate in Modern Pharmaceutical Synthesis

Ethyl 2-bromo-3-(trifluoromethyl)pyridine-5-acetate, identified by its CAS number 1805570-56-2, is a highly valuable compound in the realm of pharmaceutical synthesis. This compound serves as a crucial intermediate in the development of various therapeutic agents, particularly those targeting complex biological pathways. Its unique structural features, including the presence of a bromine substituent and a trifluoromethyl group, make it an attractive building block for medicinal chemists.

The significance of Ethyl 2-bromo-3-(trifluoromethyl)pyridine-5-acetate lies in its ability to undergo a wide range of chemical transformations, which are essential for constructing intricate molecular architectures. The bromine atom at the 2-position provides a reactive site for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are fundamental in the synthesis of heterocyclic compounds. Meanwhile, the trifluoromethyl group enhances the lipophilicity and metabolic stability of the resulting molecules, making them more suitable for drug development.

In recent years, there has been a growing interest in the application of Ethyl 2-bromo-3-(trifluoromethyl)pyridine-5-acetate in the synthesis of small-molecule inhibitors targeting oncogenic pathways. For instance, studies have demonstrated its utility in generating pyridine-based inhibitors that interact with kinases and other enzymes involved in cancer progression. The trifluoromethyl group, in particular, has been shown to improve binding affinity and selectivity, which are critical factors in drug design.

Moreover, the compound has found utility in the development of antiviral agents. Researchers have leveraged its structural framework to create novel inhibitors that disrupt viral replication cycles. The bromine substituent facilitates modifications that enhance target specificity, while the trifluoromethyl group contributes to pharmacokinetic properties that ensure prolonged activity.

The versatility of Ethyl 2-bromo-3-(trifluoromethyl)pyridine-5-acetate is further highlighted by its role in synthesizing bioactive molecules with anti-inflammatory and immunomodulatory properties. Recent studies have explored its derivatives as potential candidates for treating autoimmune diseases and chronic inflammatory conditions. The ability to modify its core structure allows for fine-tuning of biological activity, leading to more effective therapeutic outcomes.

From a synthetic chemistry perspective, Ethyl 2-bromo-3-(trifluoromethyl)pyridine-5-acetate exemplifies the importance of functional group diversity in drug discovery. Its compatibility with various reaction conditions and its capacity to form stable intermediates make it an indispensable tool for synthetic chemists. The ongoing development of new methodologies for its preparation and transformation continues to expand its applications in pharmaceutical research.

The future prospects of Ethyl 2-bromo-3-(trifluoromethyl)pyridine-5-acetate are promising, with increasing evidence supporting its role in next-generation drug candidates. As research advances, novel derivatives and applications are likely to emerge, further solidifying its position as a cornerstone in modern pharmaceutical synthesis. The compound's unique combination of reactivity and stability ensures that it will remain a vital component in the quest for innovative therapeutic solutions.